Cas no 1261863-54-0 (3,2-Bis(2,3-difluorophenyl)pyridine-6-methanol)

• Product Name: 3,2-Bis(2,3-difluorophenyl)pyridine-6-methanol
• CAS No: 1261863-54-0
• MF: C₁₈H₁₁F₄NO
• MW: 333.279658555985
• CID: 4801001
• Update Time: 2025-05-21

3,2-Bis(2,3-difluorophenyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3,2-Bis(2,3-difluorophenyl)pyridine-6-methanol

• Inchi： 1S/C18H11F4NO/c19-14-5-1-3-11(16(14)21)12-8-7-10(9-24)23-18(12)13-4-2-6-15(20)17(13)22/h1-8,24H,9H2
• InChI Key： FSRAEVKKWRVZRL-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1=CC=C(CO)N=C1C1C=CC=C(C=1F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 413
• XLogP3: 3.7
• Topological Polar Surface Area: 33.1

Additional information on 3,2-Bis(2,3-difluorophenyl)pyridine-6-methanol

Comprehensive Overview of 3,2-Bis(2,3-difluorophenyl)pyridine-6-methanol (CAS No. 1261863-54-0)

3,2-Bis(2,3-difluorophenyl)pyridine-6-methanol (CAS No. 1261863-54-0) is a fluorinated pyridine derivative with significant potential in pharmaceutical and material science applications. This compound, characterized by its unique bis(2,3-difluorophenyl) substitution pattern, has garnered attention due to its structural versatility and functional properties. Researchers and industry professionals are increasingly exploring its role in drug discovery, organic electronics, and catalysis, aligning with current trends in sustainable chemistry and precision medicine.

The molecular structure of 3,2-Bis(2,3-difluorophenyl)pyridine-6-methanol features a central pyridine ring flanked by two 2,3-difluorophenyl groups and a hydroxymethyl moiety at the 6-position. This arrangement enhances its electron-withdrawing and hydrogen-bonding capabilities, making it a valuable intermediate for synthesizing high-performance materials or biologically active molecules. Recent studies highlight its utility in fluorescence-based sensors, a hot topic in environmental monitoring and diagnostic technologies.

In the context of green chemistry, CAS No. 1261863-54-0 is being investigated for its compatibility with solvent-free reactions and catalytic transformations, addressing the demand for eco-friendly synthetic routes. Its fluorinated aromatic system also contributes to thermal stability, a critical factor for OLED materials and polymeric coatings—areas where users frequently search for "heat-resistant organic compounds" or "fluorine in material science."

From a pharmacological perspective, the pyridine-6-methanol scaffold is a recognized pharmacophore in kinase inhibitors and anti-inflammatory agents. While 1261863-54-0 itself is not a drug, its structural motifs align with queries like "fluorinated drug candidates 2024" or "pyridine derivatives in medicine," reflecting its relevance to cutting-edge research. Analytical techniques such as HPLC and NMR are typically employed to validate its purity, a common concern among purchasers of fine chemicals.

The commercial availability of 3,2-Bis(2,3-difluorophenyl)pyridine-6-methanol caters to laboratories focusing on high-throughput screening or structure-activity relationship (SAR) studies. Its CAS registry number ensures precise identification in regulatory documents and patent filings, a detail often searched by compliance officers. Storage recommendations typically emphasize protection from moisture, given the hydroxymethyl group's reactivity—a practical consideration for end-users.

Emerging applications include its use as a ligand in transition-metal catalysis, particularly in cross-coupling reactions pivotal for API synthesis. This connects to trending searches like "Pd-catalyzed fluorinated aryl couplings" or "heterocyclic ligands in catalysis." Furthermore, its UV absorption properties make it a candidate for photostabilizers in polymers, answering industry demands for light-degradation-resistant additives.

In summary, CAS No. 1261863-54-0 represents a multifaceted compound bridging academic research and industrial innovation. Its alignment with fluorine chemistry trends and molecular design principles ensures sustained interest, while its synthetic accessibility meets the needs of both small-scale researchers and large-scale manufacturers. As the scientific community prioritizes functionalized heterocycles, this compound’s profile will continue to expand across interdisciplinary domains.